Cas no 50618-92-3 (Benzene,1,1'-(1,2-ethanediyl)bis[4-fluoro-2-nitro-)

Benzene,1,1'-(1,2-ethanediyl)bis[4-fluoro-2-nitro- structure
50618-92-3 structure
Product Name:Benzene,1,1'-(1,2-ethanediyl)bis[4-fluoro-2-nitro-
CAS No:50618-92-3
MF:C14H10F2N2O4
MW:308.237010478973
CID:378157
PubChem ID:96921
Update Time:2025-04-19

Benzene,1,1'-(1,2-ethanediyl)bis[4-fluoro-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • 4,4'-difluoro-2,2'-dinitrobibenzyl
    • EINECS 256-656-5
    • 50618-92-3
    • 1,1'-(1,2-Ethanediyl)bis(4-fluoro-2-nitrobenzene)
    • NSC-93781
    • Benzene, 1,1'-(1,2-ethanediyl)bis(4-fluoro-2-nitro-
    • AKOS024342535
    • Dibenzyl, 4,4'-difluoro-2,2'-dinitro-
    • DTXSID10198664
    • UNII-ZDB9P9V5VP
    • 4-fluoro-1-[2-(4-fluoro-2-nitrophenyl)ethyl]-2-nitrobenzene
    • 1,2-bis(4-fluoro-2-nitrophenyl)ethane
    • NSC 93781
    • ZDB9P9V5VP
    • NSC93781
    • NS00058639
    • Benzene,1,1'-(1,2-ethanediyl)bis[4-fluoro-2-nitro-
    • Inchi: 1S/C14H10F2N2O4/c15-11-5-3-9(13(7-11)17(19)20)1-2-10-4-6-12(16)8-14(10)18(21)22/h3-8H,1-2H2
    • InChI Key: NRDWMCMPPQKQMY-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)[N+](=O)[O-])CCC1C=CC(=CC=1[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 308.0609
  • Monoisotopic Mass: 308.06086313g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 86.28
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